molecular formula C22H21F2N5OS B2418924 5-((2-Fluorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol CAS No. 869344-09-2

5-((2-Fluorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

Cat. No. B2418924
CAS RN: 869344-09-2
M. Wt: 441.5
InChI Key: ZVCUNTQOUIXAFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-((2-Fluorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C22H21F2N5OS and its molecular weight is 441.5. The purity is usually 95%.
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Scientific Research Applications

    Nucleoside Transporter Inhibition

    FPMINT has been studied as a novel inhibitor of nucleoside transporters (ENTs). These transporters play a crucial role in regulating the cellular uptake of nucleosides. Specifically, FPMINT shows greater selectivity for ENT2 over ENT1. Understanding its mechanism of action and potential clinical implications could lead to targeted therapies for conditions related to nucleoside metabolism .

    Antiviral Properties

    Thiazolo-triazol compounds like FPMINT may exhibit antiviral activity due to their unique chemical structure. Researchers could explore its effects against specific viruses, potentially identifying new drug candidates for viral infections .

    Cancer Research

    Investigating FPMINT’s impact on cancer cells could reveal insights into its cytotoxicity, apoptosis-inducing properties, or potential as an adjunct therapy. Researchers might explore its interactions with cancer-related pathways and evaluate its efficacy against different tumor types .

    Metabolic Disorders

    Thiazolo-triazol compounds may modulate metabolic pathways. Researchers could investigate FPMINT’s impact on glucose metabolism, lipid homeostasis, or insulin sensitivity. Such insights could inform treatments for metabolic disorders like diabetes or obesity .

properties

IUPAC Name

5-[(2-fluorophenyl)-[4-(2-fluorophenyl)piperazin-1-yl]methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H21F2N5OS/c1-14-25-22-29(26-14)21(30)20(31-22)19(15-6-2-3-7-16(15)23)28-12-10-27(11-13-28)18-9-5-4-8-17(18)24/h2-9,19,30H,10-13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZVCUNTQOUIXAFF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN2C(=C(SC2=N1)C(C3=CC=CC=C3F)N4CCN(CC4)C5=CC=CC=C5F)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H21F2N5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

441.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-((2-Fluorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

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